7,9-Dimethyl-2-[(4-methylbenzyl)sulfanyl]-4-(2-naphthyloxy)pyrido[3',2':4,5]thieno[3,2-d]pyrimidine

• IUPAC Name: 11,13-dimethyl-4-[(4-methylphenyl)methylsulfanyl]-6-naphthalen-2-yloxy-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C29H23N3OS2/c1-17-8-10-20(11-9-17)16-34-29-31-25-24-18(2)14-19(3)30-28(24)35-26(25)27(32-29)33-23-13-12-21-6-4-5-7-22(21)15-23/h4-15H,16H2,1-3H3
• InChI Key: PWIXFKHTFHLDDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=N2)OC4=CC5=CC=CC=C5C=C4)SC6=C3C(=CC(=N6)C)C
• Molecular Formula: C29H23N3OS2
• Molecular Weight: 493.6 g/mol

Description

7,9-Dimethyl-2-[(4-methylbenzyl)sulfanyl]-4-(2-naphthyloxy)pyrido[3',2':4,5]thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C29H23N3OS2 and its molecular weight is 493.64. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Biological Activity

• Novel Tetracyclic Compounds Synthesis : A study explored the synthesis of tetracyclic fused tetrazines and thiadiazines, including compounds related to 7,9-Dimethyl-2-[(4-methylbenzyl)sulfanyl]-4-(2-naphthyloxy)pyrido[3',2':4,5]thieno[3,2-d]pyrimidine. These compounds exhibited potential biological activity, highlighting the relevance of such molecules in medicinal chemistry (Abbas et al., 2006).

• Azido-Tetrazole Tautomerism : Research on methylsulfanyl thieno[3,2-d]pyrimidine derivatives, closely related to the chemical structure , demonstrated the presence of azido and tetrazole tautomers in solutions, indicating complex chemical behavior that could be significant in various applications (Sirakanyan et al., 2019).

• Solid-State Fluorescence Properties : A study on compounds including 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides, related to the compound , showed notable solid-state fluorescence. This property could be leveraged in materials science and sensor technology (Yokota et al., 2012).

• Anticonvulsive Activity : Compounds structurally similar to the one have been developed and tested for their anticonvulsive activity, indicating potential therapeutic applications in neurology and pharmacology (Dashyan et al., 2016).

• Antimicrobial Activity : Several studies have reported the antimicrobial activity of thieno[3,2-d]pyrimidine derivatives, suggesting that compounds like this compound could be valuable in developing new antimicrobial agents (Sirakanyan et al., 2015).

• Phosphodiesterase Type 4 Inhibition : Related compounds have shown activity as phosphodiesterase IV inhibitors, a target for treating asthma and chronic obstructive pulmonary disease (COPD), suggesting potential respiratory therapeutic applications (Taltavull et al., 2010).